Cas no 1239720-36-5 (7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole)

• Product Name: 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole
• CAS No: 1239720-36-5
• MF: C₁₄H₁₀BrFN₂O
• MW: 321.144405841827
• CID: 5231392
• Update Time: 2025-06-09

7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole
• 7-bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzimidazole
• 7-Bromo-2-(4-fluoro-phenyl)-5-methoxy-1H-benzoimidazole
• 1H-Benzimidazole, 7-bromo-2-(4-fluorophenyl)-5-methoxy-

• Inchi： 1S/C14H10BrFN2O/c1-19-10-6-11(15)13-12(7-10)17-14(18-13)8-2-4-9(16)5-3-8/h2-7H,1H3,(H,17,18)
• InChI Key： YPQRYMQCAYJTQS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C(C1C=CC(=CC=1)F)N2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 3.9
• Topological Polar Surface Area: 37.9

Additional information on 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole

Introduction to 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole (CAS No. 1239720-36-5)

7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1239720-36-5, belongs to the benzimidazole class of molecules, which are well-documented for their wide-ranging pharmacological effects. The presence of bromine, fluoro, and methoxy substituents in its structure enhances its chemical diversity, making it a valuable scaffold for drug discovery and development.

The benzimidazole core of 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. Recent studies have highlighted the importance of benzimidazole derivatives in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The specific substitution pattern in this compound imparts distinct electronic and steric properties, which can be exploited to modulate its binding affinity and selectivity towards therapeutic targets.

In the context of modern drug discovery, the fluorine atom at the 4-position of the phenyl ring plays a crucial role in enhancing metabolic stability and improving oral bioavailability. This feature is particularly important for the development of small-molecule drugs that need to withstand enzymatic degradation in vivo. Additionally, the methoxy group at the 5-position contributes to hydrophobicity, which can influence membrane permeability and cellular uptake. These structural features make 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies have demonstrated that 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole can interact with proteins involved in signal transduction pathways, suggesting its potential as an inhibitor or modulator of these pathways. For instance, preliminary computational studies suggest that this compound may bind to kinases and other enzymes implicated in cancer progression. These findings align with the growing interest in developing small-molecule inhibitors that target aberrant signaling pathways in diseases such as cancer.

The synthesis of 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it introduces the bromine atom at the 7-position of the benzimidazole ring. This step must be carefully controlled to avoid side reactions that could lead to impurities or undesired byproducts. Fluorination techniques are also essential for introducing the fluorine atom at the 4-position of the phenyl ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in these transformations.

The pharmacological profile of 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole has been preliminarily evaluated in vitro using various bioassays. Initial studies indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary pharmacokinetic studies suggest that it has reasonable solubility and stability under physiological conditions, which are important factors for drug development. Further preclinical studies are warranted to fully elucidate its therapeutic potential and safety profile.

The impact of substituents on the biological activity of benzimidazole derivatives has been extensively studied. The bromine atom at the 7-position can influence electronic properties and binding interactions with biological targets. Similarly, the fluorine atom at the 4-position can enhance metabolic stability and binding affinity. The methoxy group at the 5-position contributes to hydrophobicity, which can affect membrane permeability and cellular uptake. These structural features collectively contribute to the unique pharmacological profile of 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole.

Recent research has also explored derivatives of this compound as potential leads for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Benzimidazole derivatives have been shown to interact with amyloid-beta plaques and other pathological markers associated with these diseases. The specific substitution pattern in 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole may enhance its ability to modulate these pathological processes, making it a promising candidate for further investigation.

The development of new drug candidates often involves iterative optimization based on structural modifications guided by biological activity data. Computational methods such as molecular docking and virtual screening have been instrumental in identifying promising scaffolds like 7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole for further exploration. These methods allow researchers to predict binding interactions with biological targets with high accuracy, thereby accelerating the drug discovery process.

In conclusion,7-Bromo-2-(4-fluorophenyl)-5-methoxy-1H-benzo[d]imidazole (CAS No. 1239720-36-5) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique substitution pattern imparts distinct chemical properties that make it a valuable scaffold for drug discovery. Further research is warranted to fully explore its therapeutic potential and develop novel therapeutic agents based on this structure.